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Compound of Interest

Compound Name: L-Isoleucine-13C6

Cat. No.: B10830480 Get Quote

This guide provides essential safety, handling, and disposal protocols for L-Isoleucine-13C6, a

stable isotope-labeled amino acid. While L-Isoleucine-13C6 is not classified as a hazardous

substance, adherence to standard laboratory safety practices is crucial to ensure a safe

research environment.[1][2] This document is intended for researchers, scientists, and

professionals in drug development.

Physicochemical and Safety Data
The following table summarizes the key quantitative data for L-Isoleucine-13C6, compiled

from various safety data sheets.
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Property Value

Chemical Formula C₆H₁₃NO₂ (with ¹³C enrichment)

Molecular Weight
Approximately 137.16 g/mol (varies with

enrichment)

Appearance Off-white to white solid/powder

Melting Point 284 - 286 °C

Boiling Point Not determined

Flash Point Not applicable

Solubility No data available

pH 5.5 - 6.5

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Note: The molecular weight of the labeled compound will be higher than that of the natural

abundance compound.

Operational Plan: Handling and Storage
Personal Protective Equipment (PPE):

While L-Isoleucine-13C6 is not considered hazardous, the use of standard laboratory PPE is

recommended to protect against incidental contact and to maintain good laboratory practice.[2]

[3]

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use standard laboratory gloves, such as nitrile or latex, to prevent skin

contact.

Body Protection: A standard laboratory coat should be worn to protect clothing.
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Footwear: Closed-toe shoes are required in a laboratory setting to protect against spills and

falling objects.

Handling Procedures:

Engineering Controls: Use in a well-ventilated area. General laboratory ventilation is typically

sufficient.

Hygiene: Avoid breathing dust. Avoid contact with eyes, skin, and clothing. Wash hands

thoroughly after handling. Do not eat, drink, or smoke in the work area.

Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in

a suitable container for disposal.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Stable isotopes like L-Isoleucine-13C6 are not radioactive and do not require special

storage conditions beyond those for the unlabeled compound.

Disposal Plan
As L-Isoleucine-13C6 is a stable isotope-labeled compound and not radioactive, its disposal

does not require special radiological precautions. The waste can be handled as non-hazardous

chemical waste, in accordance with local, state, and federal regulations.

Disposal Steps:

Collection: Collect waste L-Isoleucine-13C6 and any contaminated disposable materials

(e.g., gloves, weighing paper) in a designated, clearly labeled waste container.

Labeling: Label the waste container as "Non-hazardous chemical waste" and list the

contents.

Disposal: Dispose of the waste through your institution's chemical waste disposal program.

Do not mix with general laboratory waste unless permitted by your institution's policies.
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Workflow for Handling and Disposal of L-Isoleucine-
13C6

Preparation

Handling

Cleanup & Disposal Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Lab coat, gloves, safety glasses)

Weigh L-Isoleucine-13C6 in a well-ventilated area

Perform experimental procedure

Clean work area Store remaining material in a tightly sealed container

Collect waste in a labeled container

Dispose of as non-hazardous chemical waste
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-l-isoleucine-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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